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Introduction

The Janus kinase (JAK) family of non-receptor tyrosine kinases, particularly JAK2, plays a
pivotal role in the signaling pathways of various cytokines and growth factors crucial for
hematopoiesis and immune response. Dysregulation of the JAK-STAT signaling pathway, often
through activating mutations like JAK2-V617F, is a key driver in the pathogenesis of
myeloproliferative neoplasms (MPNSs), including polycythemia vera (PV), essential
thrombocythemia (ET), and primary myelofibrosis (PMF).[1] BMS-911543 is a potent and orally
bioavailable small molecule inhibitor that demonstrates high selectivity for JAK2. This technical
guide provides an in-depth overview of the functional consequences of selective JAK2
inhibition by BMS-911543, presenting key quantitative data, detailed experimental
methodologies, and visual representations of the underlying molecular pathways and
experimental workflows.

Data Presentation: Potency and Selectivity of BMS-
911543

BMS-911543 is a reversible, ATP-competitive inhibitor of JAK2.[2] Its potency and selectivity
have been extensively characterized through biochemical and cellular assays. The following
tables summarize the key quantitative data.
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Table 1: Biochemical Potency and Selectivity of BMS-911543 against JAK Family Kinases

Selectivity Fold vs.

Kinase IC50 (nM) K_i_ (nM) JAK2 (based on
IC50)

JAK2 11 0.48 1

JAK1 356 110 ~324

JAK3 73 360 ~66

TYK2 66 N/A ~60

Data compiled from multiple sources.[1][2][3][4][5][6]

Table 2: Cellular Potency of BMS-911543 in JAK2-Dependent Cell Lines

Cell Line Genotype Assay IC50 (nM)

Human
megakaryoblastic ] )

SET-2 ) Proliferation 60
leukemia, JAK2

V617F

Human
megakaryoblastic o

SET-2 ) PSTATS Inhibition 80
leukemia, JAK2

V617F

Murine pro-B cell line
BaF3-V617F engineered to express  Proliferation 70
JAK2 V617F

Murine pro-B cell line
BaF3-V617F engineered to express  pSTATS Inhibition 65
JAK2 V617F

Data compiled from multiple sources.[1][4][6]
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Table 3: Kinome Selectivity Profile of BMS-911543

Off-Target Kinase IC50 (nM)
FLT3 280

LYN 300
c-FMS 450

PKA 550

BMX 1390

IKKe 2000
DAPK1 2320

SRC 3640

BMS-911543 was profiled against a panel of over 450 kinases and demonstrated significant
selectivity for JAK2.[2]

Signaling Pathway and Experimental Workflow
Visualizations

To visually represent the mechanism of action and the experimental approach to characterizing
BMS-911543, the following diagrams have been generated using Graphviz.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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